Cas no 895437-55-5 (N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-phenoxybenzene-1-sulfonamide)

N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-phenoxybenzene-1-sulfonamide structure

895437-55-5 structure

Product Name:N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-phenoxybenzene-1-sulfonamide

CAS No:895437-55-5

MF:C₂₅H₂₂N₄O₃S₂

MW:490.597182750702

CID:5880482

PubChem ID:16032203

Update Time:2025-07-11

N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-4-phenoxybenzenesulfonamide
- NCGC00136269-01
- HMS1903G12
- N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-4-phenoxybenzene-1-sulfonamide
- 895437-55-5
- AKOS002057736
- F2521-0444
- CHEMBL1319959
- G856-5067
- 4-phenoxy-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide
- N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-phenoxybenzene-1-sulfonamide
- Inchi： 1S/C25H22N4O3S2/c1-18-6-5-7-19(16-18)24-27-25-29(28-24)20(17-33-25)14-15-26-34(30,31)23-12-10-22(11-13-23)32-21-8-3-2-4-9-21/h2-13,16-17,26H,14-15H2,1H3
- InChI Key： WBVKUQJIMDJCSE-UHFFFAOYSA-N
- SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC(C)=C2)=N3)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

Exact Mass: 490.11333292g/mol
Monoisotopic Mass: 490.11333292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 750
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 122Å²

N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-4-phenoxybenzene-1-sulfonamide Pricemore >>

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